Cas no 175203-26-6 (N-(2-Hydrazinyl-2-oxoethyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide)

N-(2-Hydrazinyl-2-oxoethyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide Properties

Names and Identifiers

• N-(2-Hydrazinyl-2-oxoethyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide
• Glycine,N-(2,1,3-benzothiadiazol-4-ylsulfonyl)-, hydrazide
• N-(2-hydrazinyl-2-oxoethyl)-2,1,3-benzothiadiazole-4-sulfonamide
• N4-(2-HYDRAZINO-2-OXOETHYL)-2,1,3-BENZOTHIADIAZOLE-4-SULPHONAMIDE
• HMS555A12
• N4-(2-Hydrazino-2-oxoethyl)-2,1,3-benzothiadiazole-4-sulfonamide
• BUTTPARK 94\04-89
• N-(BENZO-2,1,3-THIADIAZOL-4-YLSULFONYL)GLYCYL HYDRAZIDE
• SR-01000638393-1
• 175203-26-6
• Oprea1_547269
• NS00017529
• N-(2-Hydrazinyl-2-oxoethyl)-2,1,3-benzothiadiazole-4-sulfonamide (non-preferred name)
• DTXSID10381256
• CCG-48897
• MFCD00068054
• AKOS015908820
• J-523428
• FT-0629726
• Maybridge1_004764
• +Expand

• MDL： MFCD00068054
• InChIKey： DLLYSGSUPSUOPT-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9N5O3S2/c9-11-7(14)4-10-18(15,16)6-3-1-2-5-8(6)13-17-12-5/h1-3,10H,4,9H2,(H,11,14)
• SMILES： N(C(=O)CNS(C1C2C(=NSN=2)C=CC=1)(=O)=O)N

Computed Properties

• Exact Mass: 287.01500
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 287.01468151g/mol
• Heavy Atom Count: 18
• Complexity: 409
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 164Ų

Experimental Properties

• LogP: 1.52240
• PSA: 163.69000